Cas no 19214-96-1 (Isopropanol-d7)

Isopropanol-d7 Properties

Names and Identifiers

• 2-Propan-1,1,1,2,3,3,3-d7-ol(9CI)
• 2-PROPANOLE-D7
• Isopropanol-d7
• 1,1,1,2,3,3,3-heptadeuteriopropan-2-ol
• 2-Propanol-d7
• ISOPROPYL ALCOHOL-D7
• ISO-PROPYL-D7 ALCOHOL
• Isopropanol-1,1,1,2,3,3,3-D7 >99.5 Atom % D
• A935652
• DTXSID50480717
• J-012421
• Q63409269
• AKOS015910702
• 2-Propanol D7
• MFCD01317861
• ISOPROPYL ALCOHOL(1,1,1,2,3,3,3-D7)
• D98110
• 19214-96-1
• iso-Propyl-d7Alcohol:(19214-96-1)
• +Expand

• MDL： MFCD01317861
• InChIKey： KFZMGEQAYNKOFK-YYWVXINBSA-N
• Inchi： InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D
• SMILES： [2H]C(C(C([2H])([2H])[2H])([2H])O)([2H])[2H]

Computed Properties

• Exact Mass: 67.10150
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 67.101452096g/mol
• Heavy Atom Count: 4
• Complexity: 10.8
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 0.38710
• PSA: 20.23000
• Boiling Point: 73.0±3.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 11.7±0.0 °C
• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3